Cas no 2228402-12-6 (tert-butyl N-2-(azidomethyl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(azidomethyl)-5-chlorophenylcarbamate
• CAS No: 2228402-12-6
• MF: C₁₂H₁₅ClN₄O₂
• MW: 282.726101160049
• CID: 5942135
• PubChem ID: 165799695
• Update Time: 2025-06-11

tert-butyl N-2-(azidomethyl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(azidomethyl)-5-chlorophenylcarbamate
• 2228402-12-6
• tert-butyl N-[2-(azidomethyl)-5-chlorophenyl]carbamate
• EN300-1889618

• Inchi： 1S/C12H15ClN4O2/c1-12(2,3)19-11(18)16-10-6-9(13)5-4-8(10)7-15-17-14/h4-6H,7H2,1-3H3,(H,16,18)
• InChI Key： JJCRIZHVEBUKSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CN=[N+]=[N-])=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.0883534g/mol
• Monoisotopic Mass: 282.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.7Ų

Additional information on tert-butyl N-2-(azidomethyl)-5-chlorophenylcarbamate

Research Brief on tert-butyl N-2-(azidomethyl)-5-chlorophenylcarbamate (CAS: 2228402-12-6)

In recent years, the compound tert-butyl N-2-(azidomethyl)-5-chlorophenylcarbamate (CAS: 2228402-12-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azide and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds and potential drug candidates. Its unique structural features make it particularly valuable in click chemistry applications, targeted drug delivery systems, and proteomics research.

The primary objective of recent studies involving tert-butyl N-2-(azidomethyl)-5-chlorophenylcarbamate has been to explore its utility in the development of novel therapeutic agents. Researchers have focused on leveraging its reactive azide group for bioorthogonal conjugation strategies, enabling the precise labeling and tracking of biomolecules in complex biological systems. Additionally, its carbamate moiety has been investigated for its potential to enhance the stability and bioavailability of drug-like molecules.

Methodologically, recent investigations have employed a combination of synthetic organic chemistry techniques, spectroscopic analyses (including NMR and mass spectrometry), and computational modeling to characterize the compound's properties and reactivity. In vitro and in vivo studies have further evaluated its biocompatibility and pharmacokinetic profiles. Notably, one study demonstrated its efficacy as a precursor in the synthesis of targeted anticancer agents, where the azide group facilitated site-specific conjugation to tumor-homing peptides.

The results from these studies have been promising. tert-butyl N-2-(azidomethyl)-5-chlorophenylcarbamate has shown excellent chemical stability under physiological conditions while maintaining high reactivity in bioorthogonal reactions. Its incorporation into drug discovery pipelines has led to the development of several lead compounds with improved target specificity and reduced off-target effects. Furthermore, its application in proteomics has enabled researchers to gain deeper insights into protein-protein interactions and post-translational modifications.

In conclusion, tert-butyl N-2-(azidomethyl)-5-chlorophenylcarbamate represents a valuable chemical tool with broad applications in pharmaceutical research and development. Its dual functionality as both a protective group and a reactive handle positions it as a key building block in modern drug discovery. Future research directions may focus on expanding its utility in antibody-drug conjugates, targeted imaging probes, and other precision medicine applications. As the field continues to evolve, this compound is likely to play an increasingly important role in bridging chemical synthesis with biological applications.